(E)-2-amino-5-styrylpyridine

• CAS No.: 162465-75-0
• Molecular Formula: C13H12N2
• Molecular Weight: 196
• Synonyms: (E)-2-amino-5-styrylpyridine

Description

(E)-2-Amino-5-styrylpyridine is a pyridine derivative characterized by a styryl group (C₆H₅-CH=CH-) at the 5-position and an amino group (-NH₂) at the 2-position of the pyridine ring. The styryl moiety introduces extended π-conjugation, which may enhance electronic properties such as fluorescence or charge-transfer capabilities.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridine Derivatives

To contextualize (E)-2-amino-5-styrylpyridine, we compare it with three analogs: 2-amino-5-chloropyridine, 5-ethynylpyridin-2-amine, and ethyl 2-amino-5-cyano-6-sulfanylpyridine-3-carboxylate.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Applications
This compound	Styryl (5), Amino (2)	C₁₃H₁₂N₂	196.25 g/mol	Hypothesized fluorescence, drug design (limited data)
2-Amino-5-chloropyridine	Chloro (5), Amino (2)	C₅H₅ClN₂	128.56 g/mol	Intermediate in agrochemicals, pharmaceuticals
5-Ethynylpyridin-2-amine	Ethynyl (5), Amino (2)	C₇H₆N₂	118.14 g/mol	Click chemistry applications, polymer synthesis
Ethyl 2-amino-5-cyano-6-sulfanylpyridine-3-carboxylate	Cyano (5), Sulfanyl (6), Ethoxycarbonyl (3)	C₁₀H₁₀N₃O₂S	236.27 g/mol	Antimicrobial screening, heterocyclic chemistry

Substituent Impact on Reactivity and Solubility

• Styryl vs. Chloro/Ethynyl: The bulky styryl group in this compound likely reduces solubility in polar solvents compared to smaller substituents like chloro or ethynyl. However, the extended conjugation may improve absorption in UV-Vis spectra, relevant for optoelectronic materials .